3-Methyl-5-(1-(4-(methylthio)benzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate
Description
3-Methyl-5-(1-(4-(methylthio)benzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail. In
Scientific Research Applications
Corrosion Inhibition
Oxadiazole derivatives have been evaluated for their corrosion inhibition properties. For instance, certain 1,3,4-oxadiazole derivatives demonstrated significant corrosion inhibition abilities towards mild steel in sulphuric acid, suggesting their potential as protective agents against metal corrosion. These studies utilized gravimetric, electrochemical, and surface analysis techniques to ascertain the efficacy of the oxadiazole compounds in forming protective layers on metal surfaces, showcasing their utility in industrial applications where corrosion resistance is crucial (Ammal, Prajila, & Joseph, 2018).
Antimicrobial and Antifungal Activities
Oxadiazole compounds have also been synthesized and tested for their antimicrobial and antifungal activities. A study involving novel 2-aryl-5-((1-aryl-1H-1,2,3-triazol-4-yl)methylthio)-1,3,4-oxadiazoles highlighted their effectiveness against various bacterial and fungal strains. This indicates the potential of oxadiazole derivatives in developing new antimicrobial agents, contributing to the fight against microbial infections (Sindhu et al., 2013).
Materials Science Applications
In the realm of materials science, oxadiazole derivatives have been utilized for their optoelectronic properties. Research into pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives revealed their potential in synthesizing molecular wires and other materials with desirable electronic and optical characteristics. These compounds' structural and electronic features make them candidates for use in electronic devices and sensors, highlighting the versatility of oxadiazole compounds in various scientific and technological fields (Wang et al., 2006).
properties
IUPAC Name |
3-methyl-5-[1-[(4-methylsulfanylphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS.C2H2O4/c1-10-15-14(18-16-10)12-8-17(9-12)7-11-3-5-13(19-2)6-4-11;3-1(4)2(5)6/h3-6,12H,7-9H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXUKMCRSWLNJMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2CN(C2)CC3=CC=C(C=C3)SC.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5-(1-(4-(methylthio)benzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate | |
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